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Compound of Interest

Compound Name: 3-Methyl-4-nitrobenzaldehyde

Cat. No.: B101905

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the boiling and melting points of 3-
Methyl-4-nitrobenzaldehyde (CAS No. 18515-67-8), a compound of interest in various
chemical and pharmaceutical research fields. This document outlines the available data, details
the experimental methodologies for determining these physical properties, and presents a
logical workflow for its synthesis.

Physicochemical Data Summary

Precise experimental data for the melting point of 3-Methyl-4-nitrobenzaldehyde is not readily
available in the cited literature. However, a predicted boiling point has been reported. For
comparative purposes, the melting point of the closely related isomer, 4-Methyl-3-
nitrobenzaldehyde, is included.

Property Value Compound Data Type
N ) 3-Methyl-4- )
Boiling Point 304.4 £ 30.0 °C ] Predicted[1]
nitrobenzaldehyde
4-Methyl-3-
Melting Point 46-49 °C nitrobenzaldehyde Experimental
(Isomer)
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Note: The provided boiling point is a predicted value and should be confirmed experimentally.
The melting point listed is for the isomer 4-Methyl-3-nitrobenzaldehyde (CAS No. 31680-07-6)
and is offered for informational purposes only.

Experimental Protocols

The following are detailed methodologies for the experimental determination of melting and
boiling points, which are crucial for the verification of the physical properties of synthesized or
procured 3-Methyl-4-nitrobenzaldehyde.

Melting Point Determination (Capillary Method)

This method is a standard and widely used technique for determining the melting point of a
solid crystalline substance.

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Thermometer

Procedure:

o Sample Preparation: A small amount of the dry, crystalline 3-Methyl-4-nitrobenzaldehyde is
finely ground using a mortar and pestle.

o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the solid into the sealed end.
This process is repeated until a sample column of 2-3 mm is achieved.

o Apparatus Setup: The packed capillary tube is placed into the heating block of the melting
point apparatus alongside a calibrated thermometer.
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» Heating and Observation: The sample is heated at a controlled rate. An initial rapid heating
can be used to approximate the melting point, followed by a slower, more precise heating
rate (1-2 °C per minute) as the approximate melting point is approached.

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
beginning of the melting range. The temperature at which the entire sample becomes a clear
liquid is recorded as the end of the melting range. A sharp melting range (typically 1-2 °C) is
indicative of a pure compound.

Boiling Point Determination (Thiele Tube Method)

The Thiele tube method is a convenient and accurate way to determine the boiling point of a
small quantity of a liquid. Since 3-Methyl-4-nitrobenzaldehyde is a solid at room temperature,
it would first need to be melted to utilize this method for its boiling point.

Apparatus:

Thiele tube

» High-boiling point oil (e.g., mineral oil or silicone oil)
e Small test tube

o Capillary tube (sealed at one end)

e Thermometer

e Bunsen burner or heating mantle

e Clamp and stand

Procedure:

e Sample Preparation: A small amount of 3-Methyl-4-nitrobenzaldehyde is placed in the
small test tube.

o Apparatus Assembly: A capillary tube is placed, sealed end up, into the test tube containing
the sample. The test tube is then attached to a thermometer using a rubber band or wire,
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ensuring the sample is level with the thermometer bulb.

e Thiele Tube Setup: The thermometer and test tube assembly is clamped so that it is
immersed in the oil within the Thiele tube. The side arm of the Thiele tube is gently heated.

o Heating and Observation: As the oil heats, a stream of bubbles will begin to emerge from the
open end of the capillary tube. The heating is continued until a continuous and rapid stream
of bubbles is observed.

o Data Recording: The heat source is then removed. The temperature at which the bubbling
stops and the liquid just begins to enter the capillary tube is recorded as the boiling point.

Synthesis Workflow

The synthesis of 3-Methyl-4-nitrobenzaldehyde can be achieved through the oxidation of 3-
methyl-4-nitrobenzyl alcohol. This process is a key step in obtaining the target compound for
further research and development.
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Caption: Synthesis workflow for 3-Methyl-4-nitrobenzaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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